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Compound of Interest

Compound Name: Disodium p-phenolsulfonate

Cat. No.: B15193923

Technical Support Center: Disodium p-
phenolsulfonate

This technical support center provides essential information for researchers, scientists, and
drug development professionals on the proper handling, storage, and use of Disodium p-
phenolsulfonate.

Frequently Asked Questions (FAQSs)

What is Disodium p-phenolsulfonate?

Disodium p-phenolsulfonate, also known as Sodium p-phenolsulfonate, is the disodium salt
of p-phenolsulfonic acid. Its chemical formula is CeHaNa204S.[1] It is commonly available as a
dihydrate.

What are the common applications of Disodium p-phenolsulfonate in research?

Disodium p-phenolsulfonate can be used as a synthetic intermediate in the preparation of
other compounds. It is also utilized in some electrolytic and galvanic processes.

What are the main hazards associated with Disodium p-phenolsulfonate?

It is known to cause skin and serious eye irritation.[2][3] It may also cause respiratory irritation.
[3] Ingestion can be harmful.[4]
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Is Disodium p-phenolsulfonate stable?

Yes, it is stable under normal storage conditions.[2] However, it should be kept away from

incompatible materials such as strong oxidizing agents and strong bases.[2][5]

Quantitative Data

Property Value Source

Molecular Formula CeHa04S-2Na [1]

Molecular Weight 218.14 g/mol (anhydrous) [1]

232.19 g/mol (dihydrate) [6]

Appearance White to off-white crystalline 5171
powder

Solubility in Water 24 g/100 mL

pH (10% aqueous solution) 5t0 8 [8]

Melting Point >300 °C

Handling and Storage Guidelines

Personal Protective Equipment (PPE):

Hand Protection: Wear impervious gloves.[2][6]

respirator if dust is generated.[2]

Storage:

» Store in a tightly closed container.[2][9]

Eye Protection: Wear safety glasses with side-shields or goggles.[2][6]

Skin and Body Protection: Wear a lab coat or other protective clothing.[2]

Respiratory Protection: Use a NIOSH/MSHA or European Standard EN 149 approved
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e Keep in a dry, cool, and well-ventilated place.[2]

» Store away from incompatible materials like strong oxidizing agents and strong bases.[2][5]

Handling:

Avoid breathing dust.[6]

Avoid contact with skin and eyes.[6]

Wash hands thoroughly after handling.[9]

Ensure adequate ventilation.[2]
Troubleshooting Guide
Issue: The compound is not dissolving completely in water.

» Possible Cause: The concentration may be too high, exceeding its solubility limit of 24 g/100
mL.

e Solution: Try gently warming the solution or increasing the volume of the solvent. Ensure the
water is deionized or distilled to avoid impurities that might affect solubility.

Issue: The solution appears discolored (yellowish or brown).

» Possible Cause: The compound may have been exposed to air or light for a prolonged
period, leading to degradation.[10]

o Solution: Use a fresh container of the reagent. Ensure the stock bottle is tightly sealed and
stored in a cool, dark place.[9]

Issue: Unexpected precipitate forms in the solution.

» Possible Cause: The solution may be contaminated with an incompatible substance, or the
pH of the solution may have shifted, causing the compound to precipitate.
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e Solution: Review the experimental protocol to ensure no incompatible chemicals were
introduced. Check the pH of the solution and adjust if necessary, keeping in mind the
compound's stability.

Experimental Workflow Troubleshooting

Below is a logical workflow to troubleshoot common issues encountered during experiments
with Disodium p-phenolsulfonate.
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Dissolution Problem?
Yes

Click to download full resolution via product page

Caption: Troubleshooting workflow for Disodium p-phenolsulfonate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Handling and storage guidelines for Disodium p-
phenolsulfonate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15193923#handling-and-storage-guidelines-for-
disodium-p-phenolsulfonate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/product/b15193923?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15193923?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

